4-(2-ethoxyethoxy)-N-(2-fluorophenyl)benzamide

• Molecular Formula: C17H18FNO3
• Molecular Weight: 303.33 g/mol
• IUPAC Name: 4-(2-ethoxyethoxy)-N-(2-fluorophenyl)benzamide
• InChI: InChI=1S/C17H18FNO3/c1-2-21-11-12-22-14-9-7-13(8-10-14)17(20)19-16-6-4-3-5-15(16)18/h3-10H,2,11-12H2,1H3,(H,19,20)
• InChI Key: JKGUXUODUMAFOA-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2F

Description

4-(2-ethoxyethoxy)-N-(2-fluorophenyl)benzamide, also known as E7046, is a small molecule inhibitor that targets the prostaglandin E2 receptor subtype 4 (EP4). This receptor is involved in various physiological and pathological processes, including inflammation, pain, and cancer progression. E7046 has shown promising results in preclinical studies, and its potential therapeutic applications are currently being investigated.

Mechanism of Action

4-(2-ethoxyethoxy)-N-(2-fluorophenyl)benzamide is a selective inhibitor of the EP4 receptor, which is a G protein-coupled receptor that is activated by prostaglandin E2 (PGE2). The EP4 receptor is involved in various physiological and pathological processes, including inflammation, pain, and cancer progression. By inhibiting the EP4 receptor, 4-(2-ethoxyethoxy)-N-(2-fluorophenyl)benzamide reduces the downstream signaling pathways that are activated by PGE2, leading to a reduction in inflammation, pain, and cancer progression.
Biochemical and Physiological Effects:
4-(2-ethoxyethoxy)-N-(2-fluorophenyl)benzamide has been shown to have several biochemical and physiological effects in preclinical studies. In cancer, 4-(2-ethoxyethoxy)-N-(2-fluorophenyl)benzamide has been shown to inhibit tumor growth and metastasis by reducing the production of angiogenic factors and promoting tumor cell death. Inflammatory bowel disease is another area where 4-(2-ethoxyethoxy)-N-(2-fluorophenyl)benzamide has shown promising results, as it has been shown to reduce inflammation and promote tissue repair by modulating the immune response. 4-(2-ethoxyethoxy)-N-(2-fluorophenyl)benzamide has also been investigated as a potential treatment for osteoarthritis, as it has been shown to reduce pain and inflammation by inhibiting the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

One advantage of 4-(2-ethoxyethoxy)-N-(2-fluorophenyl)benzamide is its selectivity for the EP4 receptor, which reduces the potential for off-target effects. Another advantage is its ability to inhibit tumor growth and metastasis in several types of cancer. However, one limitation of 4-(2-ethoxyethoxy)-N-(2-fluorophenyl)benzamide is its potential toxicity, as it has been shown to cause liver damage in preclinical studies. Another limitation is its limited bioavailability, which may limit its effectiveness in vivo.

Future Directions

There are several potential future directions for the research and development of 4-(2-ethoxyethoxy)-N-(2-fluorophenyl)benzamide. One direction is the investigation of its potential as a combination therapy with other cancer treatments, such as chemotherapy or immunotherapy. Another direction is the investigation of its potential as a treatment for other inflammatory diseases, such as rheumatoid arthritis or psoriasis. Furthermore, the development of more potent and selective EP4 inhibitors may improve the efficacy and safety of this class of drugs.

Synthesis Methods

The synthesis of 4-(2-ethoxyethoxy)-N-(2-fluorophenyl)benzamide involves several steps, including the reaction of 2-fluorobenzoyl chloride with 2-ethoxyethanol to form 2-(2-fluorophenyl)-2-ethoxyethyl chloride. This intermediate is then reacted with sodium cyanide to form 2-(2-fluorophenyl)-2-ethoxyethyl cyanide, which is subsequently reacted with 4-chloro-3-nitrobenzoic acid to form 4-(2-ethoxyethoxy)-N-(2-fluorophenyl)benzamide.

Scientific Research Applications

4-(2-ethoxyethoxy)-N-(2-fluorophenyl)benzamide has been extensively studied in preclinical models of various diseases, including cancer, inflammatory bowel disease, and osteoarthritis. In cancer, 4-(2-ethoxyethoxy)-N-(2-fluorophenyl)benzamide has been shown to inhibit tumor growth and metastasis in several types of cancer, including breast, lung, and colon cancer. Inflammatory bowel disease is another area of research where 4-(2-ethoxyethoxy)-N-(2-fluorophenyl)benzamide has shown promising results, as it has been shown to reduce inflammation and promote tissue repair in preclinical models. 4-(2-ethoxyethoxy)-N-(2-fluorophenyl)benzamide has also been investigated as a potential treatment for osteoarthritis, as it has been shown to reduce pain and inflammation in animal models.